Cas no 1361735-15-0 (Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361735-15-0
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911872
• Update Time: 2025-06-15

Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)6-2-5(3-13)14-4-7(6)17-9(10,11)12/h2,4H,1H3
• InChI Key： VYTOAKVSTHNYJY-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(C#N)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361735-15-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1361735-15-0, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group and a trifluoromethoxy substituent, contribute to its versatility and reactivity, making it an invaluable tool for medicinal chemists.

The Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate molecule possesses a pyridine core, which is a common scaffold in many pharmacologically active compounds. The presence of the cyano group at the 2-position enhances its nucleophilic character, while the trifluoromethoxy group at the 5-position introduces electron-withdrawing effects that modulate its electronic properties. These features make it an excellent candidate for further functionalization, allowing for the creation of more complex and potent drug candidates.

In recent years, there has been a surge in research focused on developing novel treatments for neurological diseases such as Alzheimer's and Parkinson's. The pyridine derivatives, including Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate, have shown promise in this area due to their ability to interact with specific neurotransmitter receptors and ion channels. For instance, studies have demonstrated that certain pyridine-based compounds can inhibit acetylcholinesterase, an enzyme crucial in maintaining acetylcholine levels in the brain, which is deficient in patients with Alzheimer's disease.

Moreover, the trifluoromethoxy group in Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate plays a pivotal role in enhancing the metabolic stability and bioavailability of drug candidates. Fluoro-substituted compounds are known to exhibit improved pharmacokinetic profiles, which can lead to better therapeutic outcomes. This has prompted researchers to explore its potential in developing next-generation antipsychotic and antidepressant drugs, where precise modulation of receptor binding affinities is essential.

The synthesis of Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the condensation of methyl cyanoacetate with ethyl trifluoromethoxypyridine-4-carboxylate under basic conditions. This reaction proceeds efficiently due to the electron-withdrawing nature of both the cyano and trifluoromethoxy groups, which facilitate the formation of a stable intermediate. Subsequent purification steps yield the desired product with high purity and yield.

The growing interest in fluorinated pyridines has also led to advancements in computational methods for predicting their biological activity. Molecular modeling studies have been instrumental in understanding how these compounds interact with biological targets at the molecular level. For example, virtual screening techniques have been used to identify novel analogs of Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate that exhibit enhanced binding affinity to specific receptors. This computational approach has significantly reduced the time and cost associated with drug discovery pipelines.

In addition to its applications in central nervous system disorders, Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate has shown potential in treating inflammatory diseases such as rheumatoid arthritis. Research indicates that pyridine derivatives can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both electron-withdrawing and electron-donating groups in this compound allows it to interact with these enzymes effectively, thereby reducing inflammation and alleviating symptoms.

The role of fluorine atoms in enhancing drug efficacy is well-documented, and Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate exemplifies this trend. Fluoro-substituted compounds often exhibit increased lipophilicity, which improves their ability to cross biological membranes. This property is particularly important for drugs that need to reach intracellular targets or penetrate the blood-brain barrier. Additionally, fluorine atoms can influence metabolic stability by participating in hydrogen bonding interactions with enzymes.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate. These trials focus on evaluating their safety and efficacy in treating conditions such as chronic pain and autoimmune diseases. Preliminary results suggest that certain derivatives exhibit significant anti-inflammatory effects without causing adverse side effects commonly associated with traditional NSAIDs. This promising data has encouraged pharmaceutical companies to invest further into developing new fluorinated pyridines for clinical use.

The future prospects for Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate are vast, given its broad applicability across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is expected to play an increasingly important role in drug development. Innovations such as flow chemistry and biocatalysis are likely to enhance its synthesis efficiency, making it more accessible for industrial-scale production.

In conclusion, Methyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361735-15-0) is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it valuable for treating neurological disorders, inflammatory diseases, and other conditions. As research progresses and new synthetic techniques are developed, this compound will continue to be a cornerstone of modern medicinal chemistry.